2-(6-Chloropyridazin-3-yl)-2-(pyridin-2-yl)acetonitrile
Overview
Description
2-(6-Chloropyridazin-3-yl)-2-(pyridin-2-yl)acetonitrile (2CPPA) is a heterocyclic compound that has attracted interest due to its wide range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In particular, the compound has been studied extensively for its potential use as a drug to treat various diseases.
Scientific Research Applications
Corrosion Inhibition
Mashuga, Olasunkanmi, and Ebenso (2017) explored the use of 2-(6-chloropyridazin-3-yl)-2-phenylacetonitrile, closely related to your compound of interest, as a corrosion inhibitor for mild steel in acidic environments. They discovered that these pyridazine derivatives acted as mixed-type inhibitors, effectively protecting steel from corrosion. The study highlighted the significance of nitrogen atoms and unsaturated groups in these molecules for their protective performance (Mashuga, Olasunkanmi, & Ebenso, 2017).
Synthesis and Antimicrobial Activity
In 2018, Flefel et al. researched novel pyridine derivatives, initiating from a base compound that's structurally similar to 2-(6-chloropyridazin-3-yl)-2-(pyridin-2-yl)acetonitrile. They found these compounds to have moderate to good antimicrobial and antioxidant activities. This study emphasizes the potential of such derivatives in developing new antimicrobial agents (Flefel et al., 2018).
Fluorescent Probes for Mercury Ion
Shao et al. (2011) explored the utility of a derivative of this compound as a fluorescent probe for mercury ions. Their study indicated that these derivatives could be used in detecting mercury ions in various solutions, showcasing their potential in environmental monitoring and analytical chemistry (Shao et al., 2011).
Catalysis and Coordination Chemistry
In 2005, Zong and Thummel presented research on a related pyridazine compound used as a ligand in dinuclear complexes for water oxidation. Their findings highlighted the electron donor/acceptor abilities of such compounds, underlining their relevance in catalysis and coordination chemistry (Zong & Thummel, 2005).
properties
IUPAC Name |
2-(6-chloropyridazin-3-yl)-2-pyridin-2-ylacetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN4/c12-11-5-4-10(15-16-11)8(7-13)9-3-1-2-6-14-9/h1-6,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRUUQMRAWJZDCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(C#N)C2=NN=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00955460 |
Source
|
| Record name | (6-Chloropyridazin-3-yl)(pyridin-2-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00955460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
338779-25-2 |
Source
|
| Record name | (6-Chloropyridazin-3-yl)(pyridin-2-yl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00955460 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![6-Chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde](/img/structure/B3024647.png)